Cas no 356775-95-6 (2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide
• CAS No: 356775-95-6
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• CID: 3084851
• PubChem ID: 708753
• Update Time: 2025-05-24

2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide
• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-methylsulfanylphenyl)acetamide
• F0913-1709
• CBMicro_009232
• ZINC00097802
• AKOS003269755
• SR-01000458482-1
• STL199043
• 356775-95-6
• CB12326
• CCG-18179
• SR-01000458482
• 2-(benzo[d]oxazol-2-ylthio)-N-(2-(methylthio)phenyl)acetamide
• SMSF0005610
• BIM-0009248.P001
• Oprea1_674042

• Inchi： 1S/C16H14N2O2S2/c1-21-14-9-5-3-7-12(14)17-15(19)10-22-16-18-11-6-2-4-8-13(11)20-16/h2-9H,10H2,1H3,(H,17,19)
• InChI Key： BLMVMDDHWUMWMD-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(NC1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 330.04967004Da
• Monoisotopic Mass: 330.04967004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide

Comprehensive Overview of 2-(1,3-Benzoxazol-2-ylsulfanyl)-N-[2-(Methylsulfanyl)Phenyl]Acetamide (CAS No. 356775-95-6)

2-(1,3-Benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide (CAS No. 356775-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazole core linked to a methylsulfanylphenyl group via an acetamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

The compound’s synthetic versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and metabolic stability. This adaptability aligns with current trends in drug discovery, where structure-activity relationship (SAR) studies are critical for optimizing lead compounds. In agrochemicals, its heterocyclic framework may contribute to the development of novel pest control agents, addressing global concerns about ustainable agriculture and food security.

From a chemical synthesis perspective, CAS No. 356775-95-6 is often explored for its sulfanyl and acetamide functionalities, which are key motifs in medicinal chemistry. These groups are known to participate in hydrogen bonding and hydrophobic interactions, making them valuable for designing small-molecule inhibitors. Recent studies highlight its potential in targeting inflammatory pathways or microbial resistance, topics highly searched in biomedical databases and AI-driven drug design platforms.

The compound’s physicochemical properties, such as logP and polar surface area, are frequently analyzed using computational tools, reflecting the growing demand for in silico screening methods. This aligns with industry shifts toward green chemistry and reduced laboratory waste, as researchers prioritize virtual compound libraries over traditional trial-and-error approaches.

In the context of intellectual property, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide has been referenced in patents related to anticancer agents and antifungal formulations. Such applications resonate with public interest in personalized medicine and drug repurposing, as evidenced by search trends on platforms like Google Scholar and PubMed.

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In summary, 356775-95-6 represents a multifaceted compound with broad implications for life sciences. Its integration into high-throughput screening pipelines and alignment with global health priorities underscore its importance in contemporary scientific discourse.